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Compound of Interest

3,4-Dichloro-2-
Compound Name:
fluorobenzodifluoride

Cat. No.: B1410155

An In-depth Technical Guide to the Physicochemical Properties of 3,4-Dichlorobenzotrifluoride

Disclaimer: The requested compound, "3,4-Dichloro-2-fluorobenzodifluoride,” is not found in
the available chemical literature. The data presented herein corresponds to 3,4-
Dichlorobenzotrifluoride (CAS: 328-84-7), which is the likely intended compound based on
common chemical nomenclature.

This technical guide provides a comprehensive overview of the physicochemical properties of
3,4-Dichlorobenzotrifluoride, tailored for researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, outlines experimental
protocols for property determination, and includes visualizations of relevant chemical
processes.

Chemical Identity and Structure

3,4-Dichlorobenzotrifluoride is a halogenated aromatic compound with the molecular formula
C7H3CI2F3.[1][2][3][4] It is also known by other names such as 1,2-dichloro-4-
(trifluoromethyl)benzene and 3,4-Dichloro-a,a,a-trifluorotoluene.[1][2][3][4][5]
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Identifier Value

IUPAC Name 1,2-Dichloro-4-(trifluoromethyl)benzene

CAS Number 328-84-7[1][2][3][4]

Molecular Formula C7H3CI2F3[1][2][3][4]

Molecular Weight 215.00 g/mol [1][2][6]

SMILES C1=CC(=C(C=C1C(F)(F)F)CCI[1][2][7]

InChi Key XILPLWOGHPSJIBK-UHFFFAOYSA-N[1][2][3]

[4]

Physicochemical Properties

3,4-Dichlorobenzotrifluoride is a colorless liquid with an aromatic odor.[1] It is insoluble in water
but miscible with common organic solvents like ethanol, ether, benzene, and toluene.[8][9]

Tabulated Physical and Chemical Properties
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Property

Value

Source

Physical State

Liquid[1][2][7]

Sigma-Aldrich, PubChem

Appearance Colorless, clear liquid[1][5] PubChem, Cole-Parmer
Odor Aromatic[1] PubChem

Melting Point -13to -12 °C[1][2][7] PubChem, Sigma-Aldrich
Boiling Point 173-174 °C[1][2][7] PubChem, Sigma-Aldrich
Density 1.478 g/mL at 25 °C[1][2][7] PubChem, Sigma-Aldrich

Vapor Pressure

1.6 mmHg (at 20 °C)[2][7]

Sigma-Aldrich

Flash Point

65 °C (closed cup)[1][2][7]

PubChem, Sigma-Aldrich

Refractive Index

1.475 (at 20 °C, nD)[1][2][7]

PubChem, Sigma-Aldrich

Water Solubility

Insoluble[8][9]

Google Patents

Solubility

Soluble in petroleum ether and

acetonitrile[1]

PubChem

LogP (Octanol/Water) 4.012 (Calculated)

Cheméo

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 3,4-

Dichlorobenzotrifluoride. Infrared (IR) spectroscopy data is available from various sources.

Spectrum Type Source

Bio-Rad Laboratories, Inc. (Sample from Sigma-

ATR-IR
Aldrich)[1]

Bio-Rad Laboratories, Inc. (Sample from Sigma-

FTIR
Aldrich)[1]

Vapor Phase IR

Sigma-Aldrich Co. LLC[1]

Available on platforms like ChemicalBook for

1H NMR, 13C NMR, MS

related compounds.[10]
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Experimental Protocols

While specific experimental reports for the determination of every property of 3,4-
Dichlorobenzotrifluoride are not detailed in the search results, standardized methods such as
those from the OECD Guidelines for the Testing of Chemicals are typically employed.

Melting Point Determination (OECD 102)

A standard method for determining the melting point is the capillary method.

o Apparatus: A melting point apparatus with a heated block and a thermometer or a digital
temperature sensor.

e Procedure:

[¢]

A small, dry sample of the substance is introduced into a thin-walled capillary tube, sealed
at one end.

[¢]

The capillary tube is placed in the heating block of the apparatus.

[e]

The temperature is raised at a slow, controlled rate.

[e]

The temperature at which the substance is observed to melt is recorded as the melting
point.

Boiling Point Determination (OECD 103)

The boiling point is determined using a dynamic method.
» Apparatus: A distillation flask, a condenser, a thermometer, and a heating source.
e Procedure:

o The liquid is placed in the distillation flask.

o The liquid is heated to its boiling point, and the vapor is allowed to condense on the
thermometer.
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o The temperature at which the liquid and vapor phases are in equilibrium under a given
pressure is recorded as the boiling point.

Density of Liquids (OECD 109)

Density can be measured using a hydrometer, a pycnometer, or an oscillating densitometer.
o Apparatus: A calibrated pycnometer and a constant temperature bath.

e Procedure:

o The weight of the empty, dry pycnometer is determined.

o The pycnometer is filled with the sample liquid and placed in a constant temperature bath
until thermal equilibrium is reached.

o The weight of the filled pycnometer is determined.

o The density is calculated from the weight of the liquid and the known volume of the
pycnometer.

Synthesis and Manufacturing

3,4-Dichlorobenzotrifluoride is an important intermediate in the synthesis of pharmaceuticals,
pesticides, and dyes.[8][9][11] Several synthetic routes have been established.

Synthesis from 3,4-Dichlorotoluene

One common method involves the chlorination and subsequent fluorination of 3,4-
dichlorotoluene.[1][8] This process avoids the formation of the 2,4-dichloro isomer, leading to a
higher yield of the desired product.[8]

e Step 1: Chlorination: 3,4-dichlorotoluene is reacted with chlorine gas at elevated
temperatures (e.g., 120-125 °C) in the presence of a catalyst to produce 3,4-
dichlorobenzotrichloride.[8]

o Step 2: Fluorination: The resulting 3,4-dichlorobenzotrichloride is then reacted with a
fluorinating agent, such as anhydrous hydrogen fluoride, to yield 3,4-
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Dichlorobenzotrifluoride.[1]

Synthesis Workflow Diagram

3,4-Dichlorobenzotrifluoride

3,4-Dichlorotoluene

P
(Distillation, Neutralization)

Fluorination
(Anhydrous HF)

Chlorination
(CI2, Catalyst, 120-125°C)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3,4-Dichlorobenzotrifluoride.

Applications in Drug Development

The presence of a trifluoromethyl group and chlorine atoms imparts unique electronic and
lipophilic properties to the molecule, making it a valuable building block in medicinal chemistry.
Fluorine-containing compounds often exhibit enhanced metabolic stability, binding affinity, and
bioavailability.[9][12] 3,4-Dichlorobenzotrifluoride serves as a key starting material or
intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and
agrochemicals.[9][11]

Role as a Chemical Intermediate

The reactivity of the aromatic ring allows for further functionalization, such as nitration, to
produce derivatives like 3,4-Dichloro-5-nitrobenzotrifluoride, which are also important
precursors in organic synthesis.[10][13] These intermediates are crucial for constructing more
complex molecular architectures found in modern pharmaceuticals.

Logical Relationship in APl Synthesis

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorobenzotrifluoride
https://www.benchchem.com/product/b1410155?utm_src=pdf-body-img
https://patents.google.com/patent/CN102746108A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10099028/
https://patents.google.com/patent/CN102746108A/en
https://wap.guidechem.com/question/what-is-the-synthesis-route-of-id148330.html
https://m.chemicalbook.com/SpectrumEN_657-02-3_HNMR.htm
https://www.boulingchem.com/products/fluoride/3-4-dichloro-2-methyl-5-nitrobenzotrifluoride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1410155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

3,4-Dichlorobenzotrifluoride
(Building Block)

Chemical Modifications

(e.g., Nitration, Amination)

Functionalized Intermediate

Coupling Reactions
(with other synthons)

API| Precursor

Final Synthesis Steps
& Purification

Active Pharmaceutical
Ingredient (API)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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